N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine
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Overview
Description
N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is a chemical compound with the CAS Number: 2172547-06-5 . It has a molecular weight of 228.1 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is1S/C7H10FN3.2ClH/c8-6-2-1-3-7(11-6)10-5-4-9;;/h1-3H,4-5,9H2,(H,10,11);2*1H
. This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources I found.Scientific Research Applications
Medicinal Chemistry and Drug Development
Fluorine-containing compounds have gained prominence in drug discovery due to their unique effects on pharmacokinetics and pharmacodynamics. Researchers have investigated fluorinated pyridines, including N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, as potential drug candidates. These compounds can modulate biological targets, enhance metabolic stability, and improve oral bioavailability. Further studies are needed to explore their specific applications in drug development .
Imaging Agents for Positron Emission Tomography (PET)
Fluorine-18 (18F) is a widely used radioisotope for PET imaging. Researchers have synthesized 18F-labeled derivatives of pyridines, including N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, as potential imaging agents. These compounds can selectively target specific receptors or enzymes in vivo, aiding in disease diagnosis and monitoring. For example, [18F]-(E)-3-((6-fluoropyridin-2-yl)ethynyl)cyclohex-2-enone O-methyl oxime has been evaluated as a potential mGluR5 imaging agent .
Fluorination Strategies in Agrochemicals
Fluorine substitution in lead structures has been explored to enhance the properties of agrochemicals. While not specific to N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, this general approach involves incorporating fluorine atoms into aromatic rings to improve the efficacy, environmental impact, and safety of agricultural products. Fluorinated compounds have been commercialized as active ingredients in pesticides and herbicides .
Materials Science and Catalysis
Fluorinated pyridines can serve as ligands in coordination chemistry and catalysis. Researchers have investigated their use in transition metal-catalyzed reactions, such as cross-coupling and C-H activation. The unique electronic properties of fluoropyridines can influence reactivity and selectivity, making them valuable tools in synthetic chemistry .
Radiotherapy and Cancer Treatment
Although not directly related to N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine, the synthesis of F-18 substituted pyridines has implications for cancer treatment. These radiolabeled compounds can be used for local radiotherapy, allowing precise targeting of tumor tissues. Further research is needed to explore their potential clinical applications .
Safety And Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
N'-(6-fluoropyridin-2-yl)ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10FN3/c8-6-2-1-3-7(11-6)10-5-4-9/h1-3H,4-5,9H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYPYFBDSJJUBJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)F)NCCN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine | |
CAS RN |
203303-20-2 |
Source
|
Record name | N1-(6-fluoropyridin-2-yl)ethane-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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